Cas no 1227599-15-6 ((2-Bromo-5-chloro-4-pyridinyl)methanol)

• Product Name: (2-Bromo-5-chloro-4-pyridinyl)methanol
• CAS No: 1227599-15-6
• MF: C₆H₅BrClNO
• MW: 222.466999769211
• MDL: MFCD16606985
• CID: 4563915
• Update Time: 2025-05-20

(2-Bromo-5-chloro-4-pyridinyl)methanol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-chloro-4(hydroxymethyl)pyridine
• (2-Bromo-5-chloro-4-pyridinyl)methanol
• (2-bromo-5-chloropyridin-4-yl)methanol

• MDL： MFCD16606985
• Inchi： 1S/C6H5BrClNO/c7-6-1-4(3-10)5(8)2-9-6/h1-2,10H,3H2
• InChI Key： CMIOGGFXVIZECO-UHFFFAOYSA-N
• SMILES： C1(Br)=NC=C(Cl)C(CO)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on (2-Bromo-5-chloro-4-pyridinyl)methanol

Recent Advances in the Application of (2-Bromo-5-chloro-4-pyridinyl)methanol (CAS: 1227599-15-6) in Chemical Biology and Pharmaceutical Research

In recent years, (2-Bromo-5-chloro-4-pyridinyl)methanol (CAS: 1227599-15-6) has emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and other targeted therapies. This compound, characterized by its unique halogenated pyridine structure, has been extensively studied for its potential applications in medicinal chemistry and drug discovery. The presence of both bromo and chloro substituents on the pyridine ring offers versatile reactivity, making it a valuable building block for the construction of complex molecular architectures.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of (2-Bromo-5-chloro-4-pyridinyl)methanol in the synthesis of potent and selective JAK2 inhibitors. The researchers utilized this compound as a starting material to develop a series of pyridine-based analogs with improved pharmacokinetic properties. The study reported that derivatives containing this scaffold exhibited nanomolar potency against JAK2 while maintaining excellent selectivity over other kinases in the panel. These findings suggest significant potential for this chemical moiety in the development of next-generation kinase inhibitors for hematological malignancies.

Further applications of 1227599-15-6 have been explored in the field of PROTAC (Proteolysis Targeting Chimera) development. A recent patent application (WO2023051234) describes its incorporation into novel E3 ligase-binding moieties, creating compounds with enhanced cellular permeability and target engagement. The hydroxymethyl group at the 4-position of the pyridine ring was found to be particularly advantageous for linker attachment in these bifunctional molecules. This represents an important advancement in targeted protein degradation technologies, potentially addressing some of the limitations observed with current PROTAC designs.

From a synthetic chemistry perspective, several innovative methodologies have been developed to further functionalize (2-Bromo-5-chloro-4-pyridinyl)methanol. A 2024 publication in Organic Letters detailed a palladium-catalyzed cross-coupling strategy that enables selective modification at either the bromo or chloro position while preserving the hydroxymethyl group. This selective functionalization capability opens new possibilities for structure-activity relationship studies and the rapid generation of diverse compound libraries for high-throughput screening.

In terms of safety and pharmacokinetic profiling, recent preclinical studies have provided valuable data on compounds derived from this scaffold. A comprehensive ADME (Absorption, Distribution, Metabolism, and Excretion) evaluation published in Drug Metabolism and Disposition indicated that pyridine derivatives containing this core structure generally exhibit favorable metabolic stability and moderate plasma protein binding. However, researchers noted that the specific substitution pattern on the pyridine ring significantly influences these parameters, highlighting the importance of careful structural optimization in drug development programs.

The pharmaceutical industry has shown increasing interest in this compound, with several major companies including it in their fragment-based drug discovery platforms. Its relatively small size (MW: 222.47 g/mol) combined with multiple points for derivatization makes it particularly suitable for fragment growing and linking strategies. Recent computational studies using molecular docking and free energy perturbation methods have provided insights into optimal binding orientations of this scaffold in various protein targets, further guiding rational drug design efforts.

Looking forward, the unique properties of (2-Bromo-5-chloro-4-pyridinyl)methanol position it as a versatile tool in chemical biology research and drug discovery. Ongoing studies are exploring its application in covalent inhibitor design, where the bromo substituent can serve as a potential warhead for targeted covalent modification of cysteine residues. Additionally, its potential in radiopharmaceutical development is being investigated, particularly for the synthesis of PET (Positron Emission Tomography) tracers where the halogens can be replaced with radioisotopes for imaging applications.